Cas no 1214364-78-9 (5-(Difluoromethyl)-2-fluorobenzotrifluoride)

• Product Name: 5-(Difluoromethyl)-2-fluorobenzotrifluoride
• CAS No: 1214364-78-9
• MF: C₈H₄F₆
• MW: 214.107783317566
• MDL: MFCD14698653
• CID: 1068501
• PubChem ID: 46311778
• Update Time: 2025-06-10

5-(Difluoromethyl)-2-fluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-fluorobenzotrifluoride
• 1214364-78-9
• MFCD14698653
• AKOS005259188
• 4-(difluoromethyl)-1-fluoro-2-(trifluoromethyl)benzene
• CS-0442447
• SY265818
• DTXSID10673325

• MDL： MFCD14698653
• Inchi： 1S/C8H4F6/c9-6-2-1-4(7(10)11)3-5(6)8(12,13)14/h1-3,7H
• InChI Key： QPCWJUMFTVVKIE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)F)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 214.022
• Monoisotopic Mass: 214.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.5

5-(Difluoromethyl)-2-fluorobenzotrifluoride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-(Difluoromethyl)-2-fluorobenzotrifluoride

Introduction to 5-(Difluoromethyl)-2-fluorobenzotrifluoride (CAS No. 1214364-78-9)

5-(Difluoromethyl)-2-fluorobenzotrifluoride, identified by its Chemical Abstracts Service (CAS) number 1214364-78-9, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by the presence of multiple fluorine atoms and a difluoromethyl substituent, make it a promising candidate for the development of novel bioactive molecules. This compound belongs to a class of trifluoromethyl-substituted benzenes, which are widely recognized for their enhanced metabolic stability and improved binding affinity to biological targets.

The difluoromethyl group in the molecular structure of 5-(Difluoromethyl)-2-fluorobenzotrifluoride plays a crucial role in modulating the pharmacokinetic properties of derived drug candidates. The fluorine atoms, particularly when positioned at the electron-deficient carbon centers, contribute to increased lipophilicity and reduced susceptibility to enzymatic degradation. These attributes are highly desirable in drug design, as they can lead to prolonged half-life and improved therapeutic efficacy. Recent studies have demonstrated that trifluoromethyl groups can significantly enhance the binding interactions between small molecules and their biological targets, making this class of compounds particularly attractive for medicinal chemistry applications.

In the context of modern pharmaceutical research, 5-(Difluoromethyl)-2-fluorobenzotrifluoride has been explored as a key intermediate in the synthesis of various bioactive agents. Its benzotrifluoride core serves as a versatile scaffold, allowing for further functionalization to generate compounds with specific biological activities. For instance, researchers have utilized this compound in the development of novel antiviral and anticancer agents. The introduction of fluorine atoms into aromatic rings has been shown to alter electronic properties and steric hindrance, thereby fine-tuning the pharmacological profile of the final products.

One notable application of 5-(Difluoromethyl)-2-fluorobenzotrifluoride is in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By incorporating fluorinated aromatic moieties into kinase inhibitors, scientists aim to improve selectivity and potency. Preliminary studies have indicated that derivatives of 5-(Difluoromethyl)-2-fluorobenzotrifluoride exhibit promising inhibitory activity against certain kinases, suggesting potential therapeutic benefits.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for next-generation pesticides and herbicides. Fluorinated compounds are known for their improved resistance to environmental degradation, which can lead to more sustainable agricultural practices. Researchers are investigating how modifications around the difluoromethyl group can enhance pesticidal activity while minimizing ecological impact. This aligns with global efforts to develop greener alternatives that are both effective and environmentally friendly.

From a synthetic chemistry perspective, 5-(Difluoromethyl)-2-fluorobenzotrifluoride offers unique challenges and opportunities. The presence of multiple fluorine atoms necessitates careful handling during synthesis to prevent unwanted side reactions. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms with high precision. These methods not only improve yield but also allow for greater structural diversity in derived compounds. The development of efficient synthetic routes is essential for scaling up production and making these compounds more accessible for further research.

The safety profile of 5-(Difluoromethyl)-2-fluorobenzotrifluoride is another critical consideration in its application. While fluorinated compounds offer numerous advantages in terms of bioactivity, they also require thorough evaluation regarding toxicity and environmental persistence. Regulatory agencies mandate rigorous testing to ensure that these compounds can be used safely in both laboratory and industrial settings. Collaborative efforts between chemists, toxicologists, and environmental scientists are essential to address these concerns comprehensively.

Future research directions for 5-(Difluoromethyl)-2-fluorobenzotrifluoride may include exploring its potential as an intermediate in material science applications beyond pharmaceuticals and agrochemicals. Fluoroaromatics are increasingly being used in advanced materials due to their unique electronic properties and thermal stability. By leveraging the structural versatility of this compound, scientists may uncover novel applications in areas such as organic electronics or specialty polymers.

In conclusion, 5-(Difluoromethyl)-2-fluorobenzotrifluoride (CAS No. 1214364-78-9) represents a significant advancement in fluorinated chemistry with broad implications for drug discovery and material innovation. Its distinctive structural features provide a robust platform for developing next-generation bioactive molecules with enhanced pharmacological properties. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in scientific endeavors across multiple disciplines.